Cas no 603-99-6 (Pregnanetriolone)
Pregnanetriolone (5β-pregnane-3α,17α,20α-triol) is a steroid metabolite primarily associated with the biosynthesis and degradation pathways of adrenal and gonadal hormones. It serves as a key intermediate in steroid metabolism, particularly in the context of congenital adrenal hyperplasia (CAH) and other endocrine disorders. Analytical applications of pregnanetriolone include its use as a biomarker for diagnosing enzyme deficiencies, such as 21-hydroxylase deficiency. Its well-characterized structure and metabolic relevance make it valuable for research in endocrinology and clinical diagnostics. High-purity standards ensure reliability in laboratory settings, supporting precise quantification in urine or serum samples via GC-MS or LC-MS methodologies.
Pregnanetriolone structure
Product Name:Pregnanetriolone
Pregnanetriolone Chemical and Physical Properties
Names and Identifiers
-
- Pregnan-11-one,3,17,20-trihydroxy-, (3a,5b,20S)-
- Pregnanetriolone
- 11-Keto-pregnanetriol
- 3.α.,17.α.,20.α.-Trihydroxy-5.β.-pregnan-11-one
- (3alpha,5beta,20S)-3,17,20-trihydroxypregnan-11-one
- 2,3,3-trihydroxypregnan-1-one
- 3alpha,17alpha,20alpha-Trihydroxy-5beta-pregnan-11-one
- 5beta-Pregnan-11-one, 3alpha,17,20alpha-trihydroxy- (8CI)
- 5beta-Pregnane-3alpha,17alpha,20alpha-triol-11-one
- NSC 79097
- Pregnan-11-one, 3,17,20-trihydroxy-, (3alpha,5beta,20S)- (9CI)
- Pregnane-3alpha,17alpha,20alpha-triol-11-one
- NSC79097
- 5beta-Pregnan-11-one, 3alpha,17,20alpha-trihydroxy-
- Pregnane-3.alpha.,20.alpha.-triol-11-one
- 5.beta.-Pregnane-3.alpha.,20.alpha.-triol-11-one
- DTXSID001316846
- NSC-79097
- SCHEMBL23702526
- CHEBI:79870
- (3R,5R,8S,9S,10S,13S,14S,17R)-3,17-dihydroxy-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one
- 3.alpha.,20.alpha.-Trihydroxy-5.beta.-pregnan-11-one
- 3a,17,20a-Trihydroxy-5ss-pregnan-11-one; 11-keto-Pregnane-3a,17,20a-triol; 3a,17a,20a-Trihydroxy-5ss-pregnan-11-one; 5ss-Pregnan-3a,17a,20a-triol-11-one; 5ss-Pregnane-3a,17a,20a-triol-11-one; NSC 79097
- 5b-Pregnane-3a,17a,20a-triol-11-one
- 5alpha,17alpha,20alpha-triol-11-one
- 5.BETA.-PREGNAN-3.ALPHA.,17.ALPHA.,20.ALPHA.-TRIOL-11-ONE
- Pregnan-11-one, 3,17,20-trihydroxy-, (3.alpha.,5.beta.,20S)-
- 11-KETO-PREGNANE-3ALPHA,17,20ALPHA-TRIOL
- 5BETA-PREGNAN-3ALPHA,17ALPHA,20ALPHA-TRIOL-11-ONE
- 11-KETO-PREGNANE-3.ALPHA.,17,20.ALPHA.-TRIOL
- 5beta-Pregnan-3alpha,17,20alpha-triol-11-one
- UNII-9K506VY344
- (3a,5b,20S)-3,17,20-Trihydroxypregnan-11-one
- 5.beta.-Pregnane-3.alpha.,17.alpha.,20.alpha.-triol-11-one
- 11-Ketopregnanetriol
- 603-99-6
- Pregnan-11-one, 3,17,20-trihydroxy-, (3alpha,5beta,20S)-
- Q27149010
- Pregnan-11-one,17,20-trihydroxy-, (3.alpha.,5.beta.,20S)-
- 3.alpha.,17.alpha.,20.alpha.-Trihydroxy-5.beta.-pregnan-11-one
- 5.beta.-Pregnan-11-one,17,20.alpha.-trihydroxy-
- 5.beta.-Pregnan-11-one, 3.alpha.,17,20.alpha.-trihydroxy-
- 3 alpha,17 alpha,20 alpha-Trihydroxy-5 beta-pregnan-11-one
- 3,17,20-Trihydroxypregnan-11-one (ACD/Name 4.0)
- 9K506VY344
-
- Inchi： 1S/C21H34O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h12-16,18,22-23,25H,4-11H2,1-3H3
- InChI Key： WKFXHNDWEHDGQD-UHFFFAOYSA-N
- SMILES： CC(C1(C2(C(C3C(C(C2)=O)C2(C(CC(CC2)O)CC3)C)CC1)C)O)O
Computed Properties
- Exact Mass: 350.24570956g/mol
- Monoisotopic Mass: 350.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 77.8Ų
Pregnanetriolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P705220-1mg |
Pregnanetriolone |
603-99-6 | 1mg |
$ 269.00 | 2023-09-06 | ||
| TRC | P705220-10mg |
Pregnanetriolone |
603-99-6 | 10mg |
$ 2279.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477108-1mg |
Pregnanetriolone, |
603-99-6 | 1mg |
￥3685.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477108-1 mg |
Pregnanetriolone, |
603-99-6 | 1mg |
￥3,685.00 | 2023-07-11 |
Pregnanetriolone Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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